Cas no 2680826-23-5 (tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate)

• Product Name: tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate
• CAS No: 2680826-23-5
• MF: C₁₁H₁₂ClFINO₂
• MW: 371.57435798645
• CID: 5625540
• PubChem ID: 165931393
• Update Time: 2025-05-20

tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate
• EN300-28300991
• 2680826-23-5

• Inchi： 1S/C11H12ClFINO2/c1-11(2,3)17-10(16)15-7-5-4-6(12)9(14)8(7)13/h4-5H,1-3H3,(H,15,16)
• InChI Key： FKGLAEKSXKZTSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1F)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 370.95853g/mol
• Monoisotopic Mass: 370.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate

Introduction to tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate (CAS No. 2680826-23-5)

Tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate, identified by its CAS number 2680826-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate, particularly the presence of halogenated aromatic rings, make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of this compound consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with chloro, fluoro, and iodo atoms at the 4, 2, and 3 positions, respectively. This unique arrangement of substituents imparts distinct electronic and steric properties, which are critical for its potential applications in medicinal chemistry. The chloro and fluoro groups are known to enhance the lipophilicity and metabolic stability of pharmaceutical compounds, while the iodo atom can serve as a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a growing interest in developing novel carbamate-based drugs due to their broad spectrum of biological activities. Carbamates have been reported to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for therapeutic agents. Specifically, the combination of halogenated aromatic rings in tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate suggests potential applications in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The tert-butyl group not only provides steric hindrance but also enhances solubility, contributing to better pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex halogenated aromatic compounds like tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in introducing diverse substituents into aromatic rings with high precision. These methods allow chemists to tailor the structure of the compound to optimize its biological activity. For instance, the use of Buchwald-Hartwig amination has been employed to introduce nitrogen-containing heterocycles into the phenyl ring, further expanding its pharmacological potential.

The biological activity of tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate has been explored in several preclinical studies. Initial assays have shown promising results in inhibiting specific enzymes involved in cancer cell proliferation. The halogenated aromatic moiety is particularly important for binding interactions with target proteins, as halogens can form strong hydrogen bonds and π-stacking interactions. Furthermore, the carbamate group can engage in favorable electrostatic interactions with acidic residues in enzyme active sites, enhancing binding affinity.

One notable application of this compound is in the development of small-molecule inhibitors for tyrosine kinases, which are overexpressed in many cancer types. Tyrosine kinases play a critical role in signal transduction pathways that regulate cell growth and survival. By targeting these enzymes, tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate could potentially disrupt aberrant signaling cascades associated with tumor progression. Preliminary data suggest that derivatives of this compound exhibit nanomolar activity against certain tyrosine kinases, making them attractive candidates for further optimization.

The synthesis of tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate involves multiple steps, starting from commercially available precursors such as 4-chloro-2-fluorobenzonitrile. The introduction of the iodo substituent is typically achieved through halogen exchange reactions using metallic iodide sources under radical conditions. Subsequent carbamoylation is performed using tert-butanol under acidic conditions or via transesterification reactions if an activated carbamate precursor is used. The final product is then purified using column chromatography or recrystallization techniques to obtain high-purity material suitable for biological testing.

The structural complexity of tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate presents both challenges and opportunities for drug discovery. While the presence of multiple functional groups allows for diverse chemical modifications, it also necessitates careful optimization to ensure selectivity and minimize off-target effects. Computational modeling techniques have been increasingly employed to predict binding modes and optimize lead compounds before experimental validation. Molecular docking studies have revealed that the halogenated aromatic ring interacts favorably with pockets on target enzymes, providing insights into structure-based drug design.

In conclusion, tert-butyl N-(4-chloro-2-fluoro-3-iodophenyl)carbamate (CAS No. 2680826-23-5) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, particularly in the inhibition of kinases and other enzyme targets relevant to cancer and inflammatory diseases. With ongoing advancements in synthetic methodologies and computational biology, this compound holds significant potential for future drug development efforts.